Cas no 2173621-85-5 ((Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide)

• Product Name: (Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide
• CAS No: 2173621-85-5
• MF: C₁₆H₁₅ClN₄O₂
• MW: 330.76890206337
• CID: 6141535
• PubChem ID: 97968367
• Update Time: 2025-08-04

(Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide
• EN300-26600361
• Z68395900
• n-(4-chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methyl-1h-pyrazol-4-yl)prop-2-enamide
• 2173621-85-5

• Inchi： 1S/C16H15ClN4O2/c1-10-4-14(15(23-3)6-13(10)17)20-16(22)12(7-18)5-11-8-19-21(2)9-11/h4-6,8-9H,1-3H3,(H,20,22)/b12-5-
• InChI Key： RSRBHMWXHMVXAF-XGICHPGQSA-N
• SMILES： ClC1=CC(=C(C=C1C)NC(/C(/C#N)=C\C1C=NN(C)C=1)=O)OC

Computed Properties

• Exact Mass: 330.0883534g/mol
• Monoisotopic Mass: 330.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.9Ų

Additional information on (Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide

Introduction to (Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide

(Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide, commonly referred to by its CAS number 2173621-85-5, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound is characterized by its complex molecular structure, which includes a cyano group, a methylpyrazole moiety, and a substituted phenyl ring. The presence of these functional groups contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, coupling reactions, and stereochemical considerations. Recent advancements in catalytic methods have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most notable features of this compound is its potential as a pharmacological agent. Studies have shown that it exhibits selective binding affinity to certain receptors, making it a promising candidate for drug development. For instance, research published in Journal of Medicinal Chemistry highlights its ability to modulate signaling pathways involved in neurodegenerative diseases. The compound's stereochemistry plays a crucial role in its bioavailability and efficacy, as demonstrated by recent in vivo studies.

In addition to its pharmacological applications, this compound has also been investigated for its potential use in advanced materials. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensing applications. A study in Angewandte Chemie reported its use as a chiral ligand in asymmetric catalysis, showcasing its versatility across multiple disciplines.

The structural complexity of this compound presents both challenges and opportunities for further research. Ongoing studies are focused on optimizing its stability under various conditions and exploring its interactions with biological systems at the molecular level. The integration of computational chemistry tools, such as molecular docking and quantum mechanics simulations, has significantly enhanced our understanding of its behavior.

In conclusion, (Z)-N-(4-Chloro-2-methoxy-5-methylphenyl)-2-cyano-3-(1-methylpyrazol-4-yl)prop-2-enamide (CAS No: 2173621-85-5) represents a cutting-edge molecule with diverse applications across multiple scientific domains. Its intricate structure and functional groups make it a valuable subject for both fundamental research and applied development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing modern science and technology.